Cas no 847777-33-7 (2-Pyridinol, 5-bromo-3-nitro-, 2-(4-methylbenzenesulfonate))

• Product Name: 2-Pyridinol, 5-bromo-3-nitro-, 2-(4-methylbenzenesulfonate)
• CAS No: 847777-33-7
• MF: C₁₂H₉BrN₂O₅S
• MW: 373.179260969162
• CID: 6012988
• PubChem ID: 59815649
• Update Time: 2025-05-21

2-Pyridinol, 5-bromo-3-nitro-, 2-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinol, 5-bromo-3-nitro-, 2-(4-methylbenzenesulfonate)
• 5-bromo-3-nitropyridin-2-yl 4-methylbenzenesulfonate
• EN300-37153134
• 5-bromo-3-nitropyridin-2-yl 4-methylbenzene-1-sulfonate
• PBSWHWAEJUFRGI-UHFFFAOYSA-N
• SCHEMBL2967876
• 847777-33-7

• Inchi： 1S/C12H9BrN2O5S/c1-8-2-4-10(5-3-8)21(18,19)20-12-11(15(16)17)6-9(13)7-14-12/h2-7H,1H3
• InChI Key： PBSWHWAEJUFRGI-UHFFFAOYSA-N
• SMILES： C1(OS(C2=CC=C(C)C=C2)(=O)=O)=NC=C(Br)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 371.94156g/mol
• Monoisotopic Mass: 371.94156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.691±0.06 g/cm3(Predicted)
• Boiling Point: 497.4±45.0 °C(Predicted)
• pka: -5.01±0.32(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 2-Pyridinol, 5-bromo-3-nitro-, 2-(4-methylbenzenesulfonate)

Comprehensive Overview of 2-Pyridinol, 5-bromo-3-nitro-, 2-(4-methylbenzenesulfonate) (CAS No. 847777-33-7)

2-Pyridinol, 5-bromo-3-nitro-, 2-(4-methylbenzenesulfonate) (CAS No. 847777-33-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of functional groups such as bromo, nitro, and tosylate makes it a valuable intermediate in synthetic chemistry. Researchers often explore its reactivity for constructing complex molecular architectures, particularly in the development of bioactive molecules.

In recent years, the demand for pyridine-based compounds has surged due to their role in designing innovative therapeutics and crop protection agents. A trending topic in the scientific community is the exploration of nitroaromatics for their potential in targeted drug delivery systems. The 5-bromo-3-nitro substitution pattern in this compound aligns with current research interests, as it offers unique electronic properties that can influence binding affinity and metabolic stability. Additionally, the tosylate group enhances solubility, making it a practical choice for formulation studies.

From an industrial perspective, CAS No. 847777-33-7 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are investigating eco-friendly methods to produce such intermediates. Questions like "How to optimize the synthesis of 5-bromo-3-nitropyridin-2-ol derivatives?" or "What are the applications of tosylated pyridines in medicinal chemistry?" are frequently searched in academic databases, reflecting the compound's relevance in modern science.

The compound's structural features also make it a candidate for photocatalysis and electrochemical studies. Its nitro group can participate in redox reactions, while the bromo substituent allows for further functionalization via cross-coupling reactions. These attributes are particularly appealing for researchers working on organic electronics and energy storage materials, areas that have gained significant attention in the era of renewable energy.

Quality control and analytical characterization of 2-Pyridinol, 5-bromo-3-nitro-, 2-(4-methylbenzenesulfonate) are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify purity and structural integrity. Laboratories often seek answers to queries like "What are the spectroscopic signatures of nitro-pyridine derivatives?" or "How to resolve impurities in tosylate-containing compounds?", highlighting the need for detailed technical documentation.

In summary, CAS No. 847777-33-7 represents a multifaceted building block with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique combination of substituents positions it as a subject of ongoing innovation, addressing both scientific challenges and industrial needs. As the field of heterocyclic chemistry evolves, this compound is likely to remain a focal point for researchers aiming to develop next-generation solutions.